Cas no 1119450-80-4 (5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole
• CAS No: 1119450-80-4
• MF: C₁₂H₁₃ClN₂O₃
• MW: 268.696222066879
• MDL: MFCD12026830
• CID: 4680416
• Update Time: 2025-06-07

5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-3-[3-(dimethoxymethyl)phenyl]-1,2,4-oxadiazole
• 5-(Chloromethyl)-3-(3-(dimethoxymethyl)phenyl)-1,2,4-oxadiazole
• STK503014
• 5-(Chloromethyl)-3-[3-(dimethoxymethyl)phenyl]-1,2,4-oxadiazole, AldrichCPR
• 5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole

• MDL： MFCD12026830
• Inchi： 1S/C12H13ClN2O3/c1-16-12(17-2)9-5-3-4-8(6-9)11-14-10(7-13)18-15-11/h3-6,12H,7H2,1-2H3
• InChI Key： OABQKRQGDXVTTC-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2=CC=CC(=C2)C(OC)OC)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 254
• Topological Polar Surface Area: 57.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole

Introduction to 5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole (CAS No. 1119450-80-4)

5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1119450-80-4, belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of pharmacological effects. The presence of a chloromethyl group and a dimethoxymethyl substituent on the phenyl ring introduces specific reactivity and functionality, making it a valuable scaffold for further chemical modifications and drug development.

The 1,2,4-oxadiazole core structure is a heterocyclic compound characterized by a three-membered ring containing two oxygen atoms and one nitrogen atom. This motif is widely recognized for its ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes. The chloromethyl group at the 5-position of the phenyl ring enhances the electrophilicity of the molecule, allowing for nucleophilic substitution reactions that can be exploited in synthetic chemistry. Additionally, the dimethoxymethyl group at the 3-position provides steric hindrance and electronic modulation, influencing the overall pharmacokinetic properties of the compound.

In recent years, there has been a growing interest in oxadiazole derivatives as potential therapeutic agents. Research has demonstrated that these compounds exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural versatility of 5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole makes it an attractive candidate for further investigation in drug discovery pipelines. Specifically, studies have shown that modifications to the oxadiazole core can lead to enhanced binding affinity and improved pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. The chloromethyl group can be readily converted into other functional groups such as alcohols or amines through nucleophilic substitution reactions, enabling the synthesis of novel derivatives with tailored properties. Similarly, the dimethoxymethyl group can be used to introduce additional substituents or to modify existing ones through various chemical transformations. These features make 5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole a versatile building block for medicinal chemists seeking to develop innovative therapeutic agents.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular modeling studies have been employed to evaluate the binding interactions of 5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole with target proteins. These simulations have provided valuable insights into its potential mechanism of action and have guided experimental efforts toward optimizing its pharmacological activity. For instance, computational studies have suggested that this compound may interact with enzymes involved in cancer cell proliferation and apoptosis, making it a promising candidate for further preclinical development.

The synthesis of 5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the oxadiazole ring followed by functionalization at the 5-position with a chloromethyl group and at the 3-position with a dimethoxymethyl substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to enhance reaction efficiency and selectivity. These methods are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro assays have demonstrated that 5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole exhibits inhibitory activity against certain enzymes associated with inflammatory diseases. Additionally, preliminary in vivo studies have shown promising results in animal models of cancer, suggesting that this compound may have therapeutic potential in oncology applications. These findings underscore the importance of continued research into oxadiazole derivatives as novel drug candidates.

The future direction of research on 5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole will likely focus on further optimizing its pharmacological properties through structure-based drug design principles. By leveraging computational tools and high-throughput screening methods, researchers aim to identify analogs with improved efficacy and reduced toxicity. Additionally, exploring new synthetic pathways to enhance scalability will be crucial for transitioning this compound from academic research into clinical development.

In conclusion,5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2,4-oxadiazole (CAS No. 1119450-80-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its versatility as a chemical scaffold positions it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound,5-(Chloromethyl)-3-3-(dimethoxymethyl)phenyl-1,2，